Cas no 956476-32-7 (Methyl (3E)-4-(2-bromophenyl)-2-oxobut-3-enoate)

• Product Name: Methyl (3E)-4-(2-bromophenyl)-2-oxobut-3-enoate
• CAS No: 956476-32-7
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• MDL: MFCD22573543
• CID: 1074913
• PubChem ID: 71299789
• Update Time: 2025-08-05

Methyl (3E)-4-(2-bromophenyl)-2-oxobut-3-enoate Chemical and Physical Properties

Names and Identifiers

• Methyl (3E)-4-(2-bromophenyl)-2-oxobut-3-enoate
• DTXSID60744337
• Methyl4-(2-bromophenyl)-2-oxobut-3-enoate
• methyl (E)-4-(2-bromophenyl)-2-oxobut-3-enoate
• CS-0335876
• SS-4407
• AKOS015996875
• MFCD22573543
• 956476-32-7
• Methyl 4-(2-bromophenyl)-2-oxobut-3-enoate

• MDL： MFCD22573543
• Inchi： 1S/C11H9BrO3/c1-15-11(14)10(13)7-6-8-4-2-3-5-9(8)12/h2-7H,1H3/b7-6+
• InChI Key： MHVHIECZNOYHON-VOTSOKGWSA-N
• SMILES： BrC1C=CC=CC=1/C=C/C(C(=O)OC)=O

Computed Properties

• Exact Mass: 267.97351g/mol
• Monoisotopic Mass: 267.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives